Cas no 1820579-79-0 (2-Pyrrolidinemethanamine, 4-fluoro-1-(2-thienylmethyl)-, (2S,4S)-)

• Product Name: 2-Pyrrolidinemethanamine, 4-fluoro-1-(2-thienylmethyl)-, (2S,4S)-
• CAS No: 1820579-79-0
• MF: C₁₀H₁₅FN₂S
• MW: 214.302904367447
• CID: 5211188
• PubChem ID: 119030850
• Update Time: 2025-10-31

2-Pyrrolidinemethanamine, 4-fluoro-1-(2-thienylmethyl)-, (2S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine, 4-fluoro-1-(2-thienylmethyl)-, (2S,4S)-

• Inchi： 1S/C10H15FN2S/c11-8-4-9(5-12)13(6-8)7-10-2-1-3-14-10/h1-3,8-9H,4-7,12H2/t8-,9-/m0/s1
• InChI Key： OWUQEEHZKUTZSJ-IUCAKERBSA-N
• SMILES： N1(CC2SC=CC=2)C[C@@H](F)C[C@H]1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Pyrrolidinemethanamine, 4-fluoro-1-(2-thienylmethyl)-, (2S,4S)-

2-Pyrrolidinemethanamine, 4-fluoro-1-(2-thienylmethyl)-, (2S,4S)-: A Comprehensive Overview

2-Pyrrolidinemethanamine, 4-fluoro-1-(2-thienylmethyl)-, (2S,4S)-, also known by its CAS registry number CAS No. 1820579-79-0, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of complex molecules. The compound's structure features a pyrrolidine ring with a fluorine substituent at the 4-position and a thienylmethyl group attached to the nitrogen atom. The (2S,4S) configuration adds to its specificity, making it a chiral compound with potential enantioselective properties.

The synthesis of 2-Pyrrolidinemethanamine, 4-fluoro-1-(2-thienylmethyl)-, (2S,4S)- involves a series of carefully designed reactions that highlight the importance of stereocontrol in modern organic chemistry. Recent advancements in asymmetric catalysis have enabled the efficient construction of this compound with high enantiomeric excess. Researchers have employed various methodologies, including organocatalytic asymmetric alkylation and transition metal-catalyzed cross-coupling reactions, to achieve the desired stereochemistry. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

In terms of applications, this compound has garnered significant attention in drug discovery programs targeting various therapeutic areas. Its ability to act as a chiral auxiliary or a building block for constructing bioactive molecules has been extensively explored. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. Additionally, its thienyl group imparts unique electronic properties that can be exploited in designing molecules with enhanced pharmacokinetic profiles.

The pharmacological profile of 2-Pyrrolidinemethanamine, 4-fluoro-1-(2-thienylmethyl)-, (2S,4S)- has been investigated in several preclinical models. Research indicates that this compound demonstrates selective binding to specific receptors and enzymes, suggesting its potential as a lead compound for drug development. Furthermore, recent studies have highlighted its role in modulating cellular signaling pathways associated with neurodegenerative diseases. These findings underscore the versatility of this compound in addressing diverse biological targets.

From an analytical standpoint, the characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the stereochemical integrity and purity of the synthesized material. Moreover, computational studies using molecular modeling software have provided insights into the compound's conformational flexibility and interaction potentials with biological macromolecules.

In conclusion, 2-Pyrrolidinemethanamine, 4-fluoro-1-(2-thienylmethyl)-, (2S,4S)- represents a cutting-edge molecule at the intersection of organic synthesis and pharmacology. Its unique structure and stereochemical properties make it an invaluable tool for researchers seeking to develop innovative therapeutic agents. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.